Cas no 306935-49-9 (Acetic acid,2-[[4-methyl-5-(6-quinolinyl)-4H-1,2,4-triazol-3-yl]thio]-)

Acetic acid,2-[[4-methyl-5-(6-quinolinyl)-4H-1,2,4-triazol-3-yl]thio]- structure
306935-49-9 structure
Product Name:Acetic acid,2-[[4-methyl-5-(6-quinolinyl)-4H-1,2,4-triazol-3-yl]thio]-
CAS No:306935-49-9
MF:C14H12N4O2S
MW:300.335680961609
CID:300116
PubChem ID:2736949
Update Time:2025-04-19

Acetic acid,2-[[4-methyl-5-(6-quinolinyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[4-methyl-5-(6-quinolinyl)-4H-1,2,4-triazol-3-yl]thio]-
    • 2-[(4-methyl-5-quinolin-6-yl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • 2-[(4-METHYL-5-QUINOLIN-6-YL-4H-1,2,4-TRIAZOL-3-YL)THIO]ACETIC ACID
    • HMS556G20
    • SCHEMBL5717637
    • Acetic acid, 2-[[4-methyl-5-(6-quinolinyl)-4H-1,2,4-triazol-3-yl]thio]-
    • HMS2810D17
    • Maybridge1_005256
    • FT-0610819
    • 2-(4-methyl-5-(quinolin-6-yl)-4H-1,2,4-triazol-3-ylthio)acetic acid
    • 2-{[4-methyl-5-(quinolin-6-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
    • MLS000850621
    • {[4-Methyl-5-(quinolin-6-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
    • 2-[(4-METHYL-5-QUINOLIN-6-YL-4H-1,2,4-TRIAZOL-3-YL)THIO]ACETICACID
    • 306935-49-9
    • CHEMBL1446789
    • DTXSID40371726
    • 2-((4-Methyl-5-(quinolin-6-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • SMR000456639
    • Inchi: 1S/C14H12N4O2S/c1-18-13(16-17-14(18)21-8-12(19)20)10-4-5-11-9(7-10)3-2-6-15-11/h2-7H,8H2,1H3,(H,19,20)
    • InChI Key: UHNBDBZWZJXFAR-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(C2C=CC3C(=CC=CN=3)C=2)N1C

Computed Properties

  • Exact Mass: 300.06800
  • Monoisotopic Mass: 300.06809681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Melting Point: 238 °C
  • PSA: 106.20000
  • LogP: 2.20700

Acetic acid,2-[[4-methyl-5-(6-quinolinyl)-4H-1,2,4-triazol-3-yl]thio]- Security Information

  • Hazardous Material Identification: Xi
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